Cas no 1795417-16-1 (N-ethyl-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide)

• Product Name: N-ethyl-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide
• CAS No: 1795417-16-1
• MF: C₁₅H₂₉N₃OS
• MW: 299.475262403488
• CID: 5368495
• Update Time: 2025-11-07

N-ethyl-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxamide, N-ethyl-4-[2-[(ethylthio)methyl]-1-pyrrolidinyl]-
• N-ethyl-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide

• Inchi： 1S/C15H29N3OS/c1-3-16-15(19)17-10-7-13(8-11-17)18-9-5-6-14(18)12-20-4-2/h13-14H,3-12H2,1-2H3,(H,16,19)
• InChI Key： NWTIMIFKAVKJKK-UHFFFAOYSA-N
• SMILES： N1(C(NCC)=O)CCC(N2CCCC2CSCC)CC1

Additional information on N-ethyl-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide

Introduction to N-ethyl-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide (CAS No. 1795417-16-1)

N-ethyl-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1795417-16-1, belongs to a class of molecules that exhibit promising characteristics for further exploration in drug development. The intricate architecture of this molecule, featuring a pyrrolidinyl and piperidine moiety, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The N-ethyl substituent and the (ethylsulfanyl)methyl group appended to the pyrrolidinyl ring contribute to the compound's overall functionality, making it a candidate for further investigation in medicinal chemistry. The presence of these functional groups enhances the molecule's solubility and reactivity, which are critical factors in drug design. Recent studies have highlighted the importance of such structural features in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and neurodegenerative diseases.

One of the most compelling aspects of N-ethyl-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide is its potential as a scaffold for developing novel therapeutic agents. Researchers have been particularly interested in its ability to interact with neurotransmitter receptors and ion channels, which are key targets in the treatment of conditions such as depression, anxiety, and Parkinson's disease. The pyrrolidinyl-piperidine core structure is known to be pharmacologically relevant, with several analogs already showing efficacy in preclinical models.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological activity of this compound. These tools have been instrumental in identifying potential binding pockets and interaction sites on biological targets, providing a rational basis for structure-based drug design. The (ethylsulfanyl)methyl group, in particular, has been shown to enhance binding affinity through specific hydrogen bonding interactions and hydrophobic effects. This underscores the importance of fine-tuning molecular structure to optimize pharmacological outcomes.

In addition to its potential as a standalone therapeutic agent, N-ethyl-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide may also serve as a key intermediate in the synthesis of more complex molecules. Its versatile reactivity allows for modifications at multiple sites, enabling chemists to explore a wide range of structural variations. This flexibility is crucial in drug discovery pipelines, where iterative optimization is often required to achieve desired pharmacokinetic and pharmacodynamic properties.

The compound's solubility profile is another critical factor that influences its suitability for pharmaceutical applications. Solubility plays a pivotal role in determining bioavailability, absorption rates, and overall therapeutic efficacy. The presence of polar functional groups such as the (ethylsulfanyl)methyl moiety enhances solubility, making this compound more amenable to formulation into viable drug products. Efforts are ongoing to optimize solubility while maintaining stability and bioactivity.

Current research efforts are focused on understanding the mechanisms by which this compound exerts its effects at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its three-dimensional structure and confirm its conformational flexibility. These studies provide valuable insights into how the molecule interacts with biological targets and how structural modifications can be made to improve potency and selectivity.

The development of novel drug candidates often involves rigorous testing across multiple models systems to assess efficacy and safety. Preclinical studies with N-ethyl-4-{2-[(ethylsulfanyl)methyl]pyrrolidin}-1-yI)piperidine-I-carboxamide have shown encouraging results in animal models of CNS disorders. These findings support further exploration of this compound's therapeutic potential and highlight its relevance as a lead candidate for clinical development. However, additional studies are needed to fully characterize its pharmacological profile and ensure safety before human trials can commence.

The synthesis of this compound presents unique challenges due to its complex structure. Multi-step synthetic routes involving advanced organic transformations are required to construct the desired framework accurately. Recent innovations in synthetic methodologies have made it possible to produce this molecule with higher yields and purity, facilitating its use in both research and development settings. Continued advancements in synthetic chemistry will further streamline the production process, making it more cost-effective and scalable.

The regulatory landscape for new pharmaceutical agents is stringent, requiring extensive documentation of safety and efficacy before approval by health authorities such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). As such, comprehensive toxicological studies are essential components of any drug development program involving N-etIl-I{2-[(ethyIsulfanyl)methyll pyrrolidin-I-yI)piperidine-I-carboxamide}. These studies aim to identify any potential adverse effects associated with exposure to this compound at various doses.

In conclusion,N-etIl-I{2-[(ethyIsulfanyl)methyll pyrrolidin-I-yI)piperidine-I-carboxamide (CAS No. 1795417-I6-I)} represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its complex architecture suggests utility as a scaffold for developing novel therapeutic agents targeting CNS disorders among other conditions; ongoing research aims tO elucidate its mechanisms o faction; optimize synthesis; assess safety; an d advance toward clinical trials where warranted by preclinical results .